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Compound of Interest

Compound Name: Avelumab (anti-PD-L1)

Cat. No.: B13395610 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent immunotherapies like Avelumab. This anti-PD-L1

monoclonal antibody, while a powerful tool in oncology research, necessitates rigorous safety

protocols to protect laboratory personnel from potential occupational exposure. This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans to foster a secure research environment.

Hazard Communication
Avelumab is a human IgG1 lambda monoclonal antibody that targets Programmed Death-

Ligand 1 (PD-L1).[1] While not classified as a hazardous substance in all contexts, it is prudent

to handle it with the same precautions as other potent biological agents and chemotherapy

drugs due to its biological activity and potential for immune-mediated reactions.[2] Exposure

can occur through inhalation, skin or eye contact, and ingestion.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical barrier to preventing exposure when handling

Avelumab. All PPE should be disposable and designated for single-use. The following table

summarizes the required PPE for various procedures involving Avelumab, based on guidelines

for handling hazardous drugs such as USP <800>.[4][5][6]
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Activity Gloves Gown
Eye/Face

Protection

Respiratory

Protection

Receiving/Unpac

king

Single pair of

chemotherapy

gloves

Not required Not required Not required

Preparation/Com

pounding (in a

Biological Safety

Cabinet)

Double pair of

chemotherapy

gloves (ASTM

D6978 tested)

Disposable, low-

lint, solid-front

gown made of

polyethylene-

coated

polypropylene

Face shield and

goggles

Not required if

performed in a

certified BSC

Administration (in

a research

setting)

Double pair of

chemotherapy

gloves (ASTM

D6978 tested)

Disposable, low-

lint, solid-front

gown made of

polyethylene-

coated

polypropylene

Face shield and

goggles

Surgical N95

respirator if there

is a risk of

aerosolization

outside of a BSC

Spill Cleanup

Double pair of

chemotherapy

gloves (ASTM

D6978 tested)

Disposable, low-

lint, solid-front

gown made of

polyethylene-

coated

polypropylene

Face shield and

goggles

Surgical N95

respirator or

PAPR for large

spills

Waste Disposal

Double pair of

chemotherapy

gloves (ASTM

D6978 tested)

Disposable, low-

lint, solid-front

gown made of

polyethylene-

coated

polypropylene

Goggles Not required

Glove Selection:

The selection of appropriate gloves is critical. Gloves must be powder-free and tested

according to the ASTM D6978 standard for resistance to permeation by chemotherapy drugs.
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[7][8] Nitrile gloves are commonly used.[9] It is recommended to wear two pairs of gloves

(double-gloving) for enhanced protection.[5] The outer glove should be changed immediately if

contaminated, and both pairs should be changed every 30 minutes or as per the

manufacturer's guidelines.[5]

The following table presents breakthrough time data for selected chemotherapy drugs with

Ansell nitrile gloves, which can serve as a conservative reference for handling Avelumab.

Chemotherapy Drug
Ansell Nitrile Glove Breakthrough Time

(ASTM D6978)

Cyclophosphamide > 240 minutes

5-Fluorouracil > 480 minutes

Methotrexate > 240 minutes

Paclitaxel (Taxol) > 240 minutes

Data sourced from Ansell's chemical resistance guides and publications.[3][4][5]

Operational Plans: Step-by-Step Guidance
This protocol outlines the steps for preparing Avelumab for in-vitro experiments within a

certified Class II Biological Safety Cabinet (BSC).

BSC Decontamination: Before starting, decontaminate the interior surfaces of the BSC with

an appropriate disinfectant, such as 70% ethanol, and allow it to air dry.[10]

Gather Supplies: Assemble all necessary supplies, including the Avelumab vial, sterile

diluent (e.g., 0.9% or 0.45% Sodium Chloride Injection), sterile syringes and needles, and a

sterile infusion bag or container.[11][12]

Don PPE: Put on all required PPE as specified in the table above.

Visual Inspection: Visually inspect the Avelumab vial for particulate matter and discoloration.

The solution should be clear and colorless to slightly yellow.[11][12] Do not use if the solution

is cloudy, discolored, or contains particles.
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Withdrawal of Avelumab: Using aseptic technique, withdraw the required volume of

Avelumab from the vial using a sterile syringe and needle.

Dilution: Inject the withdrawn Avelumab into the infusion bag or container with the

appropriate diluent. Gently invert the container to mix the solution, avoiding foaming.[13]

Labeling: Clearly label the container with the contents, concentration, date, and time of

preparation.

Immediate and proper cleanup of spills is crucial to prevent exposure. Spill kits should be

readily available in all areas where Avelumab is handled.[3]

Small Spills (<5 mL):

Alert Personnel: Immediately alert others in the area.

Don PPE: Put on a gown, double chemotherapy gloves, and eye protection.[3]

Containment: Cover the spill with absorbent pads to contain it.[3]

Cleanup: Collect any broken glass with a scoop and place it in a chemotherapy sharps

container. Absorb the liquid with pads.[3]

Decontamination: Clean the spill area twice with a detergent solution followed by a rinse with

70% isopropyl alcohol.[3]

Disposal: Place all contaminated materials in a designated chemotherapy waste bag.[3]

Large Spills (>5 mL):

Evacuate and Secure: Evacuate the area and restrict access.[3]

Don PPE: In addition to the PPE for small spills, a surgical N95 respirator is required.[6]

Containment: Gently cover the spill with absorbent sheets or spill-control pads.[3]

Cleanup and Decontamination: Follow the same cleanup and decontamination steps as for a

small spill, ensuring thorough cleaning of all affected surfaces.[3]
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Reporting: Report the spill to the laboratory supervisor or safety officer.

All materials contaminated with Avelumab are considered hazardous waste and must be

disposed of accordingly.

Sharps: All needles, syringes, and broken vials should be placed in a puncture-resistant,

clearly labeled chemotherapy sharps container.

Contaminated PPE and Materials: Gowns, gloves, absorbent pads, and other contaminated

materials should be disposed of in a designated, leak-proof chemotherapy waste container,

often a yellow or other specifically colored bag or bin.[6]

Unused Avelumab: Unused or expired Avelumab should be disposed of as hazardous

pharmaceutical waste in accordance with institutional and local regulations. It should not be

discarded in regular trash or down the drain. While Avelumab does not have a specific EPA

hazardous waste code, it should be managed as a hazardous drug waste.[10][14][15]
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Caption: Avelumab blocks the interaction between PD-L1 on tumor cells and PD-1 on T-cells,

restoring T-cell activation.
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Caption: A streamlined workflow for the safe handling of Avelumab in a research laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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